Cas no 1499-59-8 (5b-Dihydrocortisone Acetate 21-Acetate)

5β-Dihydrocortisone Acetate 21-Acetate is a synthetic corticosteroid derivative with notable applications in pharmaceutical research and development. Its key structural features include a 5β-dihydro configuration and dual acetate groups at the 21-position, enhancing its stability and bioavailability. This compound is primarily utilized in studies involving glucocorticoid receptor interactions, anti-inflammatory mechanisms, and metabolic pathways. Its well-defined chemical properties make it a valuable reference standard in analytical chemistry and a precursor in the synthesis of more complex steroid analogs. Researchers favor this derivative for its consistent purity and predictable reactivity, facilitating precise experimental outcomes in both in vitro and in vivo models.
5b-Dihydrocortisone Acetate 21-Acetate structure
1499-59-8 structure
Product Name:5b-Dihydrocortisone Acetate 21-Acetate
CAS No:1499-59-8
MF:C23H32O6
MW:404.496587753296
CID:197087
PubChem ID:229293
Update Time:2025-06-13

5b-Dihydrocortisone Acetate 21-Acetate Chemical and Physical Properties

Names and Identifiers

    • Pregnane-3,11,20-trione,21-(acetyloxy)-17-hydroxy-, (5b)- (9CI)
    • 17-alpha,21-dihydroxy-5-beta-pregnane-3,11,20-trione 21-acetate
    • [2-[(5R,8S,9S,10S,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3,11-dioxo-1,2,4,5,6,7,8,9,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
    • 5β-Dihydrocortisone Acetate 21-Acetate
    • terahydrocortisone-21-acetate
    • NSC22843
    • L 491297-0
    • 21-Acetyloxy-17-hydroxy-5β-pregnane-3,11,20-trione
    • 17,21-Dihydroxy-5β-pregnane-3,11,20-trione 21-Acetate
    • Pregnane-3,11,20-trione, 21-(acetyloxy)-17-hydroxy-, (5.beta.)-
    • CS-0620847
    • Pregnane-3,20-trione, 21-(acetyloxy)-17-hydroxy-, (5.beta.)-
    • 5
    • A-Dihydrocortisone acetate
    • Pregnane-3,11,20-trione, 21-(acetyloxy)-17-hydroxy-, (5beta)- (9CI)
    • 21-ACETYLOXY-17-HYDROXY-5.BETA.-PREGNANE-3,11,20-TRIONE
    • UNII-V3B5QZ569N
    • NSC-22843
    • EINECS 216-111-4
    • L-491297-0
    • Pregnane-3,11,20-trione, 21-(acetyloxy)-17-hydroxy-, (5beta)-
    • dihydrocortisone acetate
    • J206.705F
    • Q27291487
    • HY-148378
    • 1499-59-8
    • NSC 22843
    • A-Dihydrocortisone Acetate 21-Acetate
    • 5beta-Dihydrocortisone acetate 21-acetate
    • 5-.BETA.-PREGNAN-17,21-DIOL-3,11,20-TRIONE 21-ACETATE
    • (5.BETA.)-17-HYDROXY-3,11,20-TRIOXOPREGNAN-21-YL ACETATE
    • 17.ALPHA.,21-DIHYDROXY-5.BETA.-PREGNANE-3,11,20-TRIONE 21-ACETATE
    • DTXSID401191381
    • (2-((5R,8S,9S,10S,13S,14S,17R)-17-HYDROXY-10,13-DIMETHYL-3,11-DIOXO-1,2,4,5,6,7,8,9,12,14,15,16-DODECAHYDROCYCLOPENTA(A)PHENANTHREN-17-YL)-2-OXOETHYL) ACETATE
    • V3B5QZ569N
    • Pregnane-3,11,20-trione, 21-(acetyloxy)-17-hydroxy-, (5I(2))-
    • G90951
    • 17,21-Dihydroxy-5beta-pregnane-3,11,20-trione 21-Acetate; L 491297-0; NSC 22843
    • DA-66860
    • 5b-Dihydrocortisone Acetate 21-Acetate
    • Inchi: 1S/C23H32O6/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3/h14,16-17,20,28H,4-12H2,1-3H3/t14-,16+,17+,20-,21+,22+,23+/m1/s1
    • InChI Key: AZCNJEFLSOQGST-LPEMZKRWSA-N
    • SMILES: O[C@]1(C(COC(C)=O)=O)CC[C@@H]2[C@]1(C)CC([C@@H]1[C@@]3(C)CCC(C[C@H]3CC[C@@H]21)=O)=O

Computed Properties

  • Exact Mass: 404.22000
  • Monoisotopic Mass: 404.22
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 773
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.7A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.224
  • Boiling Point: 556.1°Cat760mmHg
  • Flash Point: 187.9°C
  • Refractive Index: 1.54
  • PSA: 97.74000
  • LogP: 2.64050

5b-Dihydrocortisone Acetate 21-Acetate Pricemore >>

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5b-Dihydrocortisone Acetate 21-Acetate Production Method

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